N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-iodobenzamide

• IUPAC Name: N-[(2-hydroxy-3,5-dimethylphenyl)carbamothioyl]-3-iodobenzamide
• InChI: InChI=1S/C16H15IN2O2S/c1-9-6-10(2)14(20)13(7-9)18-16(22)19-15(21)11-4-3-5-12(17)8-11/h3-8,20H,1-2H3,(H2,18,19,21,22)
• InChI Key: MJVCETMWHYMYPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)NC(=S)NC(=O)C2=CC(=CC=C2)I)O)C
• Molecular Formula: C16H15IN2O2S
• Molecular Weight: 426.3 g/mol

Description

N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-iodobenzamide, also known as DTNB, is a chemical compound that has been extensively studied for its scientific research applications. This compound is a thiol-reactive reagent that is commonly used in biochemical and physiological studies.

Mechanism of Action

N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-iodobenzamide reacts with thiol-containing molecules by forming a mixed disulfide bond. The reaction occurs through nucleophilic attack of the thiol group on the carbonothioyl group of N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-iodobenzamide. The resulting product is a yellow-colored compound called 5-thio-2-nitrobenzoic acid (TNB), which can be measured spectrophotometrically at 412 nm.
Biochemical and Physiological Effects:
N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-iodobenzamide has been shown to have several biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by depleting intracellular glutathione levels. N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-iodobenzamide has also been shown to inhibit the activity of several enzymes, including acetylcholinesterase and xanthine oxidase. Additionally, N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-iodobenzamide has been reported to have anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-iodobenzamide is a widely used reagent in biochemical and physiological studies due to its high selectivity for thiol-containing molecules. It is a relatively inexpensive and easy-to-use reagent that can be measured spectrophotometrically. However, N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-iodobenzamide has some limitations. It has a low solubility in water, which can make it difficult to use in aqueous solutions. Additionally, N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-iodobenzamide can react with other nucleophiles such as amines and imidazoles, which can lead to false-positive results.

Future Directions

There are several future directions for research on N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-iodobenzamide. One area of interest is the development of new methods for measuring thiol-containing molecules using N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-iodobenzamide. Another area of interest is the investigation of the anti-inflammatory and antioxidant activities of N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-iodobenzamide. Additionally, there is potential for the use of N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-iodobenzamide in the development of new drugs for the treatment of cancer and other diseases.

Scientific Research Applications

N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-iodobenzamide is commonly used as a thiol-reactive reagent in biochemical and physiological studies. It is used to measure the concentration of thiol-containing molecules such as glutathione, cysteine, and homocysteine. N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-iodobenzamide reacts with these molecules to produce a yellow-colored compound that can be measured spectrophotometrically. This method is widely used in studies related to oxidative stress, antioxidant activity, and redox signaling.